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Compound of Interest

Compound Name: 3-Tert-pentylphenol

Cat. No.: B8516685

Get Quote

Alkylphenols are a class of organic compounds that have found broad application across

various industrial and research sectors. Within this family, tert-pentylphenols are notable for

their use as chemical intermediates. It is critical to distinguish between the isomers of this

compound. The most commercially significant and extensively studied isomer is 4-tert-

pentylphenol (p-tert-pentylphenol; PTAP), where the tert-pentyl group is at the para position

relative to the hydroxyl group (CAS No. 80-46-6). Other isomers, such as 3-tert-pentylphenol
(meta-isomer), are less common and not as thoroughly characterized in publicly available

literature.

Given its prevalence in industrial synthesis and its characterization as a reference compound in

environmental and toxicological studies, this guide will focus exclusively on 4-tert-pentylphenol.

We will provide researchers, scientists, and drug development professionals with a

comprehensive overview of its properties, detailed protocols for its safe handling, and

methodologies for its application in representative laboratory workflows. The causality behind

procedural steps is emphasized to empower users with the ability to adapt and troubleshoot

experimental designs.
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A thorough understanding of a chemical's properties is foundational to its safe and effective

use. 4-tert-pentylphenol is a solid at room temperature with limited water solubility,

characteristics that dictate the choice of solvents and handling procedures.[1][2] Its moderate

octanol-water partition coefficient (log K_ow) suggests a potential for bioaccumulation in lipid-

rich tissues, a key consideration in environmental and toxicological assessments.[3][4]

Table 1: Physicochemical Properties of 4-tert-Pentylphenol

Property Value Source(s)

CAS Number 80-46-6 [1]

Molecular Formula C₁₁H₁₆O [5]

Molecular Weight 164.25 g/mol [5]

Appearance
Colorless needles or beige/off-

white solid
[1][2]

Melting Point 91 - 95 °C (196 - 203 °F) [1][4]

Boiling Point ~255 °C (491 °F) at 760 mmHg [2][4]

Water Solubility
< 1 mg/mL; generally

considered insoluble
[1]

pKa 10.16 - 10.43 (Weak Acid) [4][5]

log K_ow 3.3 - 4.03 [3][4][5]

From a safety perspective, 4-tert-pentylphenol is classified as a corrosive material capable of

causing severe skin burns and serious eye damage.[2][6] It is also a known skin sensitizer,

meaning repeated contact can lead to an allergic reaction.[2][7] Furthermore, it is recognized

as an endocrine-disrupting chemical (EDC) due to its ability to interact with the estrogen

receptor, a property that makes it a compound of interest in toxicological research but also

necessitates stringent handling protocols to avoid unintended exposure.[4][7]

Table 2: Hazard and Safety Information for 4-tert-Pentylphenol
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Hazard Identification Classification & Details Source(s)

GHS Pictograms
Corrosion, Health Hazard,

Environmental Hazard
[2]

GHS Signal Word Danger [2]

Hazard Statements

H314: Causes severe skin

burns and eye damageH317:

May cause an allergic skin

reactionH410: Very toxic to

aquatic life with long lasting

effects

[2]

NFPA 704 Diamond

Health: 3 (Can cause serious

or permanent

injury)Flammability: 1 (Must be

preheated before ignition can

occur)Instability: 0 (Normally

stable)

[1]

Key Toxicological Endpoints

Corrosive; Skin Sensitizer;

Endocrine Disruptor

(Estrogenic Activity)

[4][6][7]

Core Laboratory Protocols: Safe Handling and
Management
Adherence to rigorous safety protocols is non-negotiable when working with a corrosive and

sensitizing agent like 4-tert-pentylphenol. The following procedures provide a framework for

minimizing exposure and ensuring a safe laboratory environment.

Protocol 1: General Handling, Weighing, and Solution
Preparation

Causality: This protocol is designed to prevent dermal, ocular, and respiratory exposure.

Using a ventilated enclosure is critical as fine powders can become airborne during

manipulation.
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Engineering Controls: All manipulations of solid 4-tert-pentylphenol must be performed inside

a certified chemical fume hood or a powder containment balance hood.

Personal Protective Equipment (PPE): Wear the following mandatory PPE:

Nitrile gloves (double-gloving is recommended for extended handling).

Safety goggles with side shields or a full-face shield.

A properly buttoned laboratory coat.

Weighing:

Tare a clean, compatible container (e.g., glass vial or beaker) on an analytical balance

inside the ventilated enclosure.

Use a chemical spatula to carefully transfer the desired amount of solid 4-tert-pentylphenol

to the container. Avoid generating dust.

Close the primary container immediately after dispensing.

Dissolution:

Due to its poor water solubility, 4-tert-pentylphenol is typically dissolved in organic

solvents.[1] For synthetic applications, solvents like toluene or xylene may be used. For

biological assays, ethanol or dimethyl sulfoxide (DMSO) are common choices.

Add the chosen solvent to the container with the weighed solid.

If necessary, gently warm the mixture or use a magnetic stirrer to facilitate dissolution.

Perform this in the fume hood.

Storage:

Store solid 4-tert-pentylphenol in its original, tightly sealed container.[8]

Keep in a designated, locked cabinet for corrosive and toxic chemicals.[6] The storage

area should be cool, dry, and well-ventilated.
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Stock solutions should be stored in tightly capped glass containers, clearly labeled with

the chemical name, concentration, solvent, and date of preparation.

Protocol 2: Spill Management and Waste Disposal
Causality: The spill response is designed to safely contain and neutralize the solid material

without creating a larger hazard. The use of ethanol helps to dampen the powder and

prevent it from becoming airborne.[1] Waste must be segregated due to the compound's high

aquatic toxicity.[6]

Immediate Actions:

Alert personnel in the immediate area and evacuate if the spill is large.

Ensure the area is well-ventilated. Remove all sources of ignition.[1]

Spill Cleanup (for small spills <5g):

Wearing the full PPE described in Protocol 1, gently cover the solid spill with an absorbent

paper towel.

Carefully dampen the material with 60-70% ethanol to prevent dust formation.[1]

Using a spatula or scoop, transfer the dampened material and absorbent paper into a

designated, labeled hazardous waste container.

Wipe the spill area with a paper towel dampened with 60-70% ethanol, followed by a

thorough wash with soap and water.[1]

Place all contaminated materials (gloves, paper towels) into the hazardous waste

container.

Waste Disposal:

All solid waste and concentrated solutions of 4-tert-pentylphenol must be disposed of as

hazardous chemical waste. Never pour this chemical down the drain.[6]

Collect waste in a clearly labeled, leak-proof container.
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Follow all institutional, local, and national regulations for hazardous waste disposal.

Application-Specific Protocols
The utility of 4-tert-pentylphenol is best illustrated through its application in specific

experimental contexts. Below are two representative protocols for its use in polymer synthesis

and biological assays.

Application 1: Synthesis of a 4-tert-Pentylphenol-
Modified Novolak Resin

Scientific Rationale: Novolak resins are produced by the acid-catalyzed condensation of a

phenol with formaldehyde. By incorporating 4-tert-pentylphenol, which has a bulky, non-

reactive alkyl group, the resulting polymer's properties (such as solubility and melting point)

can be modified. It can also act as a chain-terminating agent to control the molecular weight

of the final resin.[9] This protocol provides a basic framework for synthesizing a low-

molecular-weight oligomer for use in coatings or inks.

Workflow for Novolak Resin Synthesis
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1. Reagent Setup
- 4-tert-Pentylphenol

- Formaldehyde (37% aq.)
- Oxalic Acid (catalyst)

- Toluene (solvent)

2. Reaction
- Assemble reflux apparatus
- Heat mixture to 100-110°C

- Reflux for 4-6 hours

3. Quenching & Neutralization
- Cool to room temperature

- Add sodium bicarbonate solution

4. Workup & Extraction
- Transfer to separatory funnel

- Wash with brine
- Separate organic layer

5. Purification
- Dry organic layer (e.g., MgSO₄)

- Filter and concentrate via rotary evaporation

6. Final Product
- Viscous resin or solid

- Characterize (FTIR, GPC)

Click to download full resolution via product page

Caption: Workflow for the synthesis of a 4-tert-pentylphenol-based novolak resin.

Step-by-Step Methodology:
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Reagents & Equipment:

4-tert-Pentylphenol (1.0 eq)

Formaldehyde (37 wt. % solution in water, 0.8 eq)

Oxalic acid dihydrate (catalyst, ~0.02 eq)

Toluene

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Round-bottom flask, reflux condenser, magnetic stirrer/hotplate, separatory funnel, rotary

evaporator.

Reaction Setup:

In a fume hood, charge a round-bottom flask with 4-tert-pentylphenol, toluene,

formaldehyde solution, and oxalic acid.

Equip the flask with a reflux condenser and a magnetic stir bar.

Polycondensation Reaction:

Heat the reaction mixture to reflux (approx. 100-110°C) with vigorous stirring.

Maintain the reflux for 4-6 hours. The reaction progress can be monitored by techniques

like Thin Layer Chromatography (TLC) if a suitable mobile phase is developed.

Workup and Purification:

Cool the reaction mixture to room temperature.

Slowly add saturated sodium bicarbonate solution to neutralize the oxalic acid catalyst.
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Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with water

and then brine.

Separate the organic (toluene) layer and dry it over anhydrous magnesium sulfate.

Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the

resin, which may range from a viscous liquid to a brittle solid.

Characterization:

The structure of the resulting resin can be confirmed using Fourier-Transform Infrared

(FTIR) spectroscopy (observing the disappearance of the C=O stretch from formaldehyde

and changes in the aromatic C-H bending region).

The molecular weight distribution can be determined by Gel Permeation Chromatography

(GPC).

Application 2: In Vitro Competitive Estrogen Receptor
(ER) Binding Assay

Scientific Rationale: As a known endocrine disruptor, 4-tert-pentylphenol serves as a useful

positive control or test compound in assays designed to screen for estrogenic activity.[10] A

competitive binding assay determines the ability of a test compound to displace a

radiolabeled or fluorescently labeled estrogen (e.g., ¹⁷β-estradiol) from the estrogen receptor

(ERα or ERβ). A high affinity of the test compound will result in greater displacement of the

labeled ligand.

High Affinity Ligand Competition

ERα Labeled
Estradiol PTAP ERα Labeled

Estradiol PTAP

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b8516685?utm_src=pdf-custom-synthesis#bc-rfq
https://cameochemicals.noaa.gov/chemical/20863
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10193840&lang=EN
https://assets.publishing.service.gov.uk/media/5a7cc218e5274a2f304efe27/scho0208bnqr-e-e.pdf
https://www.industrialchemicals.gov.au/sites/default/files/2022-06/EVA00084%20-%20Evaluation%20statement%20-%2030%20June%202022.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Amylphenol
https://www.fishersci.com/store/msds?partNumber=AC167332500&countryCode=US&language=en
https://www.industrialchemicals.gov.au/sites/default/files/2021-09/EVA00020%20-%20Evaluation%20Statement%20-%2014%20September%202021%20%5B749%20KB%5D.pdf
https://www.echemi.com/sds/3-tert-butylphenol-pd1806011007.html
https://www.penpet.com/products/synthetic-resins/para-tert-butylphenol-ptbp
https://drugs.ncats.io/drug/6NP9LYK846
https://www.benchchem.com/product/b8516685/docs#introduction-understanding-4-tert-pentylphenol-in-a-research-context
https://www.benchchem.com/product/b8516685/docs#introduction-understanding-4-tert-pentylphenol-in-a-research-context
https://www.benchchem.com/product/b8516685/docs#introduction-understanding-4-tert-pentylphenol-in-a-research-context
https://www.benchchem.com/product/b8516685/docs#introduction-understanding-4-tert-pentylphenol-in-a-research-context
https://www.benchchem.com/product/b8516685?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8516685?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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